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Compound of Interest

Compound Name:
4-Bromo-2-methoxy-6-

methylaniline

Cat. No.: B1311259 Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Subject: An In-depth Technical Guide to the Melting and Boiling Points of 4-Bromo-2-methoxy-
6-methylaniline

This technical guide addresses the physical properties, specifically the melting and boiling

points, of the chemical compound 4-Bromo-2-methoxy-6-methylaniline (CAS Number:

348169-39-1). While a definitive, experimentally verified melting and boiling point for this

specific molecule is not readily available in public literature, this guide provides a

comprehensive overview of the standard experimental protocols used for their determination.

Data Presentation: 4-Bromo-2-methoxy-6-
methylaniline
A thorough search of available chemical databases and supplier information did not yield

specific values for the melting and boiling points of 4-Bromo-2-methoxy-6-methylaniline. This

is not uncommon for novel or specialized research compounds. The table below summarizes

the current data availability.
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Physical Property Value Source

Melting Point Data not available N/A

Boiling Point Data not available N/A

Given the absence of published data, experimental determination is necessary to ascertain

these critical physicochemical parameters. The following sections detail the standard

methodologies for these procedures.

Experimental Protocols
Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The following

protocol outlines the capillary method, a common and reliable technique for melting point

determination.[1][2][3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[2]

Capillary tubes (sealed at one end)[1]

Thermometer

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the sample of 4-Bromo-2-methoxy-6-methylaniline is pure

and completely dry.[1] Any residual solvent can act as an impurity and lead to a depressed

and broadened melting range. Grind the crystalline solid into a fine powder using a mortar

and pestle.
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Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered

sample. A small amount of the solid will be forced into the tube. Tap the sealed end of the

tube gently on a hard surface to pack the sample down.[1][2] The packed sample should be

approximately 2-3 mm in height.[1]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.[1]

Initial Rapid Determination (Optional but Recommended): Heat the sample rapidly to get an

approximate melting point. This provides a target range for a more accurate measurement.

Accurate Determination: Allow the apparatus to cool to at least 20°C below the approximate

melting point. Insert a new capillary tube with the sample. Heat the sample at a slow,

controlled rate, typically 1-2°C per minute, as it approaches the expected melting point.

Observation and Recording: Record the temperature at which the first drop of liquid appears

(the beginning of the melting range) and the temperature at which the last crystal melts (the

end of the melting range). For a pure substance, this range should be narrow (0.5-2°C).

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. For an unknown compound, a micro method using a capillary tube is often

employed, which requires only a small amount of the substance.[4][5][6]

Apparatus:

Small test tube or fusion tube[4][7]

Capillary tube (sealed at one end)[4][7]

Thermometer

Heating bath (e.g., Thiele tube with mineral oil or a beaker with a suitable heating liquid)[6][7]

Clamps and stand

Procedure:
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Sample Preparation: Place a few milliliters of the liquid 4-Bromo-2-methoxy-6-
methylaniline into a small test tube.[4]

Capillary Inversion: Place a capillary tube, with the sealed end pointing upwards, into the test

tube containing the liquid.[7]

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or wire. The

bottom of the test tube should be level with the thermometer bulb.[6]

Heating: Immerse the assembly into a heating bath. The heat should be applied gradually

and the bath stirred to ensure uniform temperature distribution.[8]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the inverted capillary tube. Continue heating until a steady and rapid stream of bubbles is

observed.[6][7]

Recording the Boiling Point: Turn off the heat and allow the apparatus to cool slowly. The

point at which the bubbling stops and the liquid just begins to enter the capillary tube is the

boiling point of the substance.[7] Record this temperature. It is also important to record the

atmospheric pressure at the time of the measurement, as boiling point is pressure-

dependent.[5]

Mandatory Visualizations
The following diagrams illustrate the logical workflow for the experimental determination of

melting and boiling points.
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Sample Preparation

Measurement

Start: Obtain pure, dry sample

Grind sample to a fine powder

Load sample into capillary tube (2-3 mm height)

Place capillary in melting point apparatus

Heat rapidly for approximate melting point (optional)

Cool and insert new sample

Heat slowly (1-2°C/min) near melting point

Observe and record melting range

I

End: Report melting range

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Apparatus Setup

Heating and Observation

Cooling and Measurement

Start: Place liquid sample in test tube

Insert inverted capillary tube (sealed end up)

Attach test tube to thermometer

Immerse assembly in heating bath

Heat bath slowly and uniformly

Observe for a steady stream of bubbles from capillary

Remove heat and allow to cool slowly

Record temperature when liquid enters capillary

I

End: Report boiling point and atmospheric pressure

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chem.libretexts.org [chem.libretexts.org]

2. Determination of Melting Point [wiredchemist.com]

3. westlab.com [westlab.com]

4. cdn.juniata.edu [cdn.juniata.edu]

5. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

6. chem.libretexts.org [chem.libretexts.org]

7. vijaynazare.weebly.com [vijaynazare.weebly.com]

8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 4-
Bromo-2-methoxy-6-methylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311259#4-bromo-2-methoxy-6-methylaniline-
melting-point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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